Cas no 6313-97-9 (1-hexadecyl-3-(4-nitrophenyl)urea)
6313-97-9 structure
Product Name:1-hexadecyl-3-(4-nitrophenyl)urea
CAS No:6313-97-9
MF:C17H18O2
MW:254.323625087738
CID:525403
Update Time:2026-04-29
1-hexadecyl-3-(4-nitrophenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-hexadecyl-3-(4-nitrophenyl)urea
- AC1L5YF8
- AC1Q5MFM
- AG-G-33562
- AR-1C3378
- CTK2F8484
- NSC40598
- NSC-40598
-
Computed Properties
- Exact Mass: 405.29937
- Monoisotopic Mass: 405.299
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 16
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.037
- Boiling Point: 516.8°C at 760 mmHg
- Flash Point: 266.4°C
- Refractive Index: 1.527
- PSA: 84.27
- LogP: 8.18470
1-hexadecyl-3-(4-nitrophenyl)urea Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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